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Compound of Interest

Compound Name: Proxan

Cat. No.: B089752 Get Quote

Disclaimer: The scientific and technical information available for Proxan-sodium, also known

as Sodium Isopropyl Xanthate (SIPX), primarily details its application as an industrial chemical

rather than a therapeutic agent. The following guide summarizes the existing knowledge on its

chemical properties, industrial mechanisms, and toxicological profile. Information regarding a

specific pharmacological mechanism of action relevant to drug development professionals is

not available in the public scientific literature.

Introduction and Chemical Identity
Proxan-sodium, chemically identified as Sodium O-isopropyl dithiocarbonate or Sodium

Isopropyl Xanthate (SIPX), is a synthetic organosulfur compound.[1][2] Its primary applications

are in mineral processing, agriculture, and chemical manufacturing.[3][4][5][6] It appears as a

light-yellow crystalline solid that is soluble in water.[3][4][6]

Chemical Details:

IUPAC Name: Sodium O-propan-2-yl carbonodithioate[7]

CAS Number: 140-93-2[3][7]

Molecular Formula: C₄H₇NaOS₂[1][2][3]

Molecular Weight: 158.22 g/mol [1][5]
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Industrial Mechanism of Action
The primary and well-documented mechanism of action for Proxan-sodium is in the froth

flotation of sulfide minerals.[2][4][6] In this process, it acts as a "collector." When added to a

slurry of ore, the polar xanthate head of the molecule selectively binds to the surface of sulfide

mineral particles (such as those of copper and lead), making their surfaces hydrophobic.[2][3]

[4] These now water-repellent particles attach to air bubbles and float to the surface, where

they can be collected in a concentrate. This mechanism is based on a chemical reaction

between the xanthate and metal ions on the mineral surface.[3]

Biological Activity and Toxicological Profile
Proxan-sodium is not developed as a therapeutic drug, and its biological effects are primarily

characterized in the context of toxicology. The compound is classified as an acute toxin and

can cause skin irritation.[3] It is known to disrupt general biological and cellular processes, but

specific molecular targets for a pharmacological effect have not been identified.[3] In

agriculture, it has been used as an herbicide and pesticide, suggesting a broad, non-specific

mechanism of toxicity to target organisms.[4][5][6]

The compound readily decomposes in the presence of moisture or in acidic conditions to form

carbon disulphide (CS₂), a volatile and toxic gas.[2][8] Therefore, the toxicological effects of

carbon disulphide are relevant when assessing the overall profile of Proxan-sodium.[8]

A summary of the available quantitative data on the toxicity of Proxan-sodium and related

xanthates is presented below.
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Chemical
Test
Organism

Exposure
Route

Metric Value Reference

Sodium

Isopropyl

Xanthate

Rat Oral LD₅₀
1250 mg/kg

bw
[9]

Sodium

Isopropyl

Xanthate

Rainbow

Trout
Water LC₅₀ (96 hr) 2 - 13 ppm [10]

Sodium

Isopropyl

Xanthate

Soil Microbes N/A EC₅₀

50 mg/L

(inhibition of

denitrification

)

[8]

Carbon

Disulphide

(Decompositi

on Product)

Activated

Sludge
Water EC₅₀

13 mg/L

(inhibition of

oxygen

consumption)

[8]

Potassium

Isopropyl

Xanthate

Rat Oral LD₅₀
1700 mg/kg

bw
[9]

Potassium

Isopropyl

Xanthate

Mouse Oral LD₅₀
583 mg/kg

bw
[9]

LD₅₀ (Median Lethal Dose): The dose required to kill half the members of a tested population.

LC₅₀ (Median Lethal Concentration): The concentration in water that is lethal to 50% of a test

population. EC₅₀ (Median Effective Concentration): The concentration that causes a defined

effect in 50% of a test population.

Synthesis Protocol and Workflow
The industrial synthesis of Proxan-sodium is a process known as xanthation.[2]

Experimental Protocol: Synthesis of Sodium Isopropyl Xanthate
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Reactant Preparation: An alkoxide is formed by reacting isopropyl alcohol (isopropanol) with

a strong base, typically sodium hydroxide.

Xanthation Reaction: The resulting sodium isopropoxide is then treated with carbon

disulphide. The nucleophilic alkoxide attacks the electrophilic carbon of the carbon

disulphide.

Product Formation: This reaction yields the final product, Sodium Isopropyl Xanthate.

Purification: The technical-grade product is typically 90-95% pure and may be further purified

if required.[2]

The overall reaction is as follows: (CH₃)₂CHOH + NaOH + CS₂ → (CH₃)₂CHOCS₂Na + H₂O

Initial Reactants

Process Final Product

Isopropyl Alcohol
((CH₃)₂CHOH)

Alkoxide FormationSodium Hydroxide
(NaOH)

Carbon Disulphide
(CS₂)

Xanthation

Sodium
Isopropoxide Proxan-sodium

((CH₃)₂CHOCS₂Na)

Click to download full resolution via product page

Caption: Workflow for the synthesis of Proxan-sodium (SIPX).

Conclusion
While "Proxan-sodium" or Sodium Isopropyl Xanthate is a well-characterized compound, its

role is firmly established in industrial chemistry rather than pharmacology. The available
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scientific literature does not contain information on a specific mechanism of action related to

drug development, such as interactions with receptors, enzymes, or signaling pathways in

mammalian systems. The biological effects noted are of a toxicological nature, likely stemming

from broad cellular disruption or decomposition into carbon disulphide. Therefore, for an

audience of researchers and drug development professionals, Proxan-sodium serves as an

example of an industrial chemical with significant biological toxicity but without a known

therapeutic mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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